Cas no 2171777-17-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid
• CAS No: 2171777-17-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6034535
• PubChem ID: 165826057
• Update Time: 2025-07-25

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid
• 2171777-17-4
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxybutan-2-yl)carbamoyl]butanoic acid
• EN300-1487276

• Inchi： 1S/C24H28N2O6/c1-2-15(13-27)25-23(30)21(11-12-22(28)29)26-24(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,27H,2,11-14H2,1H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： OXICIMLXTYJTEO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CO)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid (CAS No. 2171777-17-4)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid (CAS No. 2171777-17-4) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both carboxylic acid and hydroxyl functional groups, makes it a versatile building block for drug discovery and biomaterials research. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives like this compound due to their critical role in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern biotechnology.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic peptides. This compound’s Fmoc-protecting group ensures selective deprotection during synthesis, a feature highly valued in high-throughput screening and combinatorial chemistry. Its hydroxybutan-2-yl side chain further enhances its utility in designing peptide-based drugs with improved bioavailability and target specificity. These attributes align with trending topics like AI-driven drug design and green chemistry, where efficient synthesis methods are paramount.

From a structural perspective, this compound’s butanoic acid backbone provides flexibility for conjugation with other biomolecules, such as antibodies or nanoparticles, addressing the growing interest in targeted drug delivery systems. Its CAS No. 2171777-17-4 is often queried in databases like PubChem and SciFinder, reflecting its relevance in academic research and industrial applications. Additionally, its compatibility with automated synthesizers makes it a preferred choice for labs focusing on scalable peptide production.

Another key advantage of this compound lies in its potential for post-translational modifications (PTMs), a hot topic in proteomics and biopharmaceutical development. The hydroxyl group in its structure allows for further functionalization, enabling researchers to explore glycosylation or PEGylation strategies. Such modifications are critical for enhancing the stability and half-life of peptide therapeutics, a frequent search query among pharmaceutical scientists.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional reagents, this compound aligns with green chemistry principles due to its efficient atom economy and minimal waste generation. This resonates with the increasing focus on sustainable laboratory practices, a topic gaining traction in scientific communities and funding agencies.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxybutan-2-yl)carbamoylbutanoic acid (CAS No. 2171777-17-4) exemplifies innovation in peptide chemistry, bridging gaps between basic research and applied therapeutics. Its multifaceted applications—from drug design to biomaterials engineering—ensure its continued relevance in an era dominated by precision medicine and biotechnological breakthroughs.